Atpenin B
Atpenin B
Atpenin B is a natural product found in Streptomyces and Penicillium with data available.
Brand Name:
Vulcanchem
CAS No.:
119509-26-1
VCID:
VC20870233
InChI:
InChI=1S/C15H23NO5/c1-6-8(2)7-9(3)11(17)10-12(18)13(20-4)15(21-5)16-14(10)19/h8-9H,6-7H2,1-5H3,(H2,16,18,19)/t8-,9+/m1/s1
SMILES:
CCC(C)CC(C)C(=O)C1=C(C(=C(NC1=O)OC)OC)O
Molecular Formula:
C15H23NO5
Molecular Weight:
297.35 g/mol
Atpenin B
CAS No.: 119509-26-1
Cat. No.: VC20870233
Molecular Formula: C15H23NO5
Molecular Weight: 297.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Atpenin B is a natural product found in Streptomyces and Penicillium with data available. |
|---|---|
| CAS No. | 119509-26-1 |
| Molecular Formula | C15H23NO5 |
| Molecular Weight | 297.35 g/mol |
| IUPAC Name | 3-[(2S,4R)-2,4-dimethylhexanoyl]-4-hydroxy-5,6-dimethoxy-1H-pyridin-2-one |
| Standard InChI | InChI=1S/C15H23NO5/c1-6-8(2)7-9(3)11(17)10-12(18)13(20-4)15(21-5)16-14(10)19/h8-9H,6-7H2,1-5H3,(H2,16,18,19)/t8-,9+/m1/s1 |
| Standard InChI Key | UQWHXKHYKUVKKD-BDAKNGLRSA-N |
| Isomeric SMILES | CC[C@@H](C)C[C@H](C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O |
| SMILES | CCC(C)CC(C)C(=O)C1=C(C(=C(NC1=O)OC)OC)O |
| Canonical SMILES | CCC(C)CC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O |
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